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Abstract

Chitobiose, a disaccharide repeating unit of the biopolymer chitin, is a molecule of significant
interest across multiple biological disciplines. While its fundamental structure is simple, its roles
are remarkably complex, acting as a critical nutrient source for microorganisms, a key signaling
molecule in plant and animal immunity, and a promising candidate for therapeutic development.
This technical guide provides an in-depth exploration of the biological functions of chitobiose,
with a focus on its perception and downstream effects in various organisms. For experimental
purposes, it is often utilized as chitobiose dihydrochloride, a salt form that confers enhanced
stability and aqueous solubility.[1][2] This document details the signaling pathways it governs,
presents quantitative data on its interactions, and provides standardized protocols for its study.

Introduction to Chitobiose

Chitobiose is a disaccharide composed of two 3-1,4-linked D-glucosamine units.[1][3] It is the
primary product of the enzymatic hydrolysis of chitin, the second most abundant
polysaccharide in nature, which forms the structural basis of fungal cell walls and arthropod
exoskeletons.[3][4] In experimental contexts, chitobiose is frequently supplied as chitobiose
dihydrochloride (C12H24N209 - 2HCI), a stable, water-soluble salt that facilitates its use in
aqueous buffers and culture media.[1][2][5][6] The biological activity is attributed to the
chitobiose moiety itself.
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Core Biological Roles and Signaling Pathways

Chitobiose functions as a fundamental biological messenger, eliciting distinct responses in
different kingdoms of life. Its role is primarily dictated by the specific receptors and metabolic
pathways present in an organism.

In Plants: A Potent Elicitor of Innate Immunity

In plants, chitobiose is recognized as a Microbe-Associated Molecular Pattern (MAMP), a
conserved molecular signature that signals the presence of a potential fungal pathogen.[7][8][9]
This recognition triggers a robust defense response known as MAMP-Triggered Immunity (MTI)
or Pattern-Triggered Immunity (PTI).[8][10][11]

The signaling cascade is initiated at the plasma membrane by a multi-protein receptor complex.
In the model plant Arabidopsis thaliana, the LysM-receptor-like kinase 5 (LYK5) has been
identified as the primary high-affinity receptor for chitin oligomers.[10] Upon binding chitobiose,
LYK5 forms a complex with the Chitin Elicitor Receptor Kinase 1 (CERK1/LYK1), which
possesses an active intracellular kinase domain.[10][12] This binding event activates CERK1,
initiating a phosphorylation cascade that propagates the signal into the cell. Downstream
events include the activation of Mitogen-Activated Protein Kinase (MAPK) cascades, a rapid
influx of calcium ions, the production of reactive oxygen species (ROS), and large-scale
transcriptional reprogramming, culminating in the synthesis of antimicrobial compounds and
cell wall reinforcement to thwart fungal invasion.[8][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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